![molecular formula C35H38N2O4 B302962 4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide](/img/structure/B302962.png)
4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide
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Overview
Description
4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide, also known as BVT.2733, is a novel and potent small molecule inhibitor of the protein tyrosine phosphatase SHP2. This compound has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for the treatment of various diseases, including cancer.
Mechanism of Action
4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide inhibits the activity of SHP2 by binding to its catalytic domain and inducing a conformational change that disrupts its enzymatic activity. This inhibition leads to the suppression of downstream signaling pathways, including the MAPK and PI3K/Akt pathways, which are involved in cell proliferation, survival, and migration.
Biochemical and Physiological Effects
This compound has been shown to have potent antitumor activity in vitro and in vivo. In preclinical models, this compound has been shown to inhibit the growth and metastasis of various types of cancer, including breast, lung, and colon cancer. This compound has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and immunotherapy.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide is its specificity for SHP2, which reduces the risk of off-target effects. However, one limitation is that the compound has poor solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the development of 4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide. One potential application is in the treatment of cancer, either as a monotherapy or in combination with other treatments. Another potential application is in the treatment of other diseases, such as autoimmune disorders and metabolic diseases, which are also associated with dysregulated cell signaling pathways. Further research is needed to fully understand the potential of this compound and to optimize its pharmacological properties for clinical use.
Synthesis Methods
The synthesis of 4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide involves several steps, including the condensation of 4-tert-butyl-N-(4-hydroxyphenyl)benzamide with 4-(4-aminobenzyl)-3-hydroxybenzoic acid, followed by the introduction of a tert-butylbenzoyl group. The final product is obtained through a purification process involving column chromatography and recrystallization.
Scientific Research Applications
4-tert-butyl-N-(4-{4-[(4-tert-butylbenzoyl)amino]-3-hydroxybenzyl}-2-hydroxyphenyl)benzamide has been extensively studied in various preclinical models, including cell lines and animal models. These studies have demonstrated that this compound inhibits the activity of SHP2, a protein tyrosine phosphatase that plays a critical role in regulating cell signaling pathways. SHP2 is overexpressed in many types of cancer and has been shown to promote tumor growth and metastasis.
properties
Molecular Formula |
C35H38N2O4 |
---|---|
Molecular Weight |
550.7 g/mol |
IUPAC Name |
4-tert-butyl-N-[4-[[4-[(4-tert-butylbenzoyl)amino]-3-hydroxyphenyl]methyl]-2-hydroxyphenyl]benzamide |
InChI |
InChI=1S/C35H38N2O4/c1-34(2,3)26-13-9-24(10-14-26)32(40)36-28-17-7-22(20-30(28)38)19-23-8-18-29(31(39)21-23)37-33(41)25-11-15-27(16-12-25)35(4,5)6/h7-18,20-21,38-39H,19H2,1-6H3,(H,36,40)(H,37,41) |
InChI Key |
QUMONHSFWKDYQI-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C)O)O |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C)O)O |
Origin of Product |
United States |
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